Cas no 1818294-42-6 (Amino-PEG10-Boc)

Amino-PEG10-Boc is a polyethylene glycol (PEG)-based linker featuring a Boc-protected amine group and a 10-unit PEG spacer. The Boc (tert-butoxycarbonyl) group provides temporary protection for the primary amine, enabling selective deprotection for further functionalization in synthetic applications. The PEG10 spacer enhances solubility, reduces steric hindrance, and improves biocompatibility, making it suitable for bioconjugation, peptide synthesis, and drug delivery systems. This compound is particularly valuable in controlled release formulations and targeted therapeutics due to its stability and flexibility. The amine group, once deprotected, allows for efficient coupling with carboxylic acids, activated esters, or other electrophiles, facilitating versatile modifications in organic and medicinal chemistry workflows.
Amino-PEG10-Boc structure
Amino-PEG10-Boc structure
Product Name:Amino-PEG10-Boc
CAS No:1818294-42-6
MF:C27H55NO12
MW:585.725110292435
MDL:MFCD26127812
CID:2950434
PubChem ID:77078361
Update Time:2025-05-20

Amino-PEG10-Boc Chemical and Physical Properties

Names and Identifiers

    • 氨基-十聚乙二醇-丙酸叔丁酯
    • Amino-PEG10-t-butyl ester
    • Amino-PEG10-Boc
    • H2N-PEG10-CH2CH2COOtBu
    • tert-butyl 1-amino-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate
    • tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • CS-0114548
    • C70773
    • DTXSID801120419
    • SCHEMBL22770975
    • Amino-PEG10-COOtBu
    • AMINO-PEG10-T-BUTYLESTER
    • 1818294-42-6
    • MFCD26127812
    • DA-61006
    • 4,7,10,13,16,19,22,25,28,31-Decaoxatritriacontanoic acid, 33-amino-, 1,1-dimethylethyl ester
    • HY-140196
    • BP-21819
    • AKOS040741109
    • SY251209
    • BS-21790
    • MDL: MFCD26127812
    • Inchi: 1S/C27H55NO12/c1-27(2,3)40-26(29)4-6-30-8-10-32-12-14-34-16-18-36-20-22-38-24-25-39-23-21-37-19-17-35-15-13-33-11-9-31-7-5-28/h4-25,28H2,1-3H3
    • InChI Key: CXGGTGCHTQMBOC-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 585.37242619 g/mol
  • Monoisotopic Mass: 585.37242619 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 34
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 145
  • Molecular Weight: 585.7

Amino-PEG10-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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